(2R)-2-amino-2-methylhexan-1-ol hydrochloride
Overview
Description
(2R)-2-amino-2-methylhexan-1-ol hydrochloride, also known as AMH-HCl, is a synthetic compound that has been used in a variety of scientific applications. It is a chiral amine compound with a molecular weight of 191.63 g/mol. AMH-HCl has been used in the synthesis of other compounds, as well as in a variety of biological and medical research applications.
Scientific Research Applications
(2R)-2-amino-2-methylhexan-1-ol hydrochloride has been used in a variety of scientific research applications, including the synthesis of other compounds, as well as in biological and medical research. It has been used as a substrate for the synthesis of enantiomerically pure amines, as a reagent for the synthesis of chiral amines, and as a catalyst for the synthesis of amines. (2R)-2-amino-2-methylhexan-1-ol hydrochloride has also been used in studies of enzyme kinetics, as well as studies of the pharmacodynamics and pharmacokinetics of drugs.
Mechanism of Action
The mechanism of action of (2R)-2-amino-2-methylhexan-1-ol hydrochloride is not fully understood. However, it is believed that the hydrochloride moiety of the compound is responsible for its biological activity. In particular, it is thought that the hydrochloride moiety binds to proteins and other molecules, which can then lead to changes in the structure and function of the proteins or molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2R)-2-amino-2-methylhexan-1-ol hydrochloride are not yet fully understood. However, it has been shown to have antifungal activity, as well as to inhibit the growth of certain types of bacteria. It has also been shown to have anti-inflammatory and analgesic effects, as well as to reduce the production of certain types of hormones.
Advantages and Limitations for Laboratory Experiments
The main advantage of using (2R)-2-amino-2-methylhexan-1-ol hydrochloride in laboratory experiments is that it is a relatively inexpensive and easy to obtain compound. Additionally, it is relatively stable and has a wide range of applications. However, there are some limitations to using (2R)-2-amino-2-methylhexan-1-ol hydrochloride in laboratory experiments. For example, it is not very soluble in water, and it can be difficult to obtain the desired purity level.
Future Directions
The potential future directions for (2R)-2-amino-2-methylhexan-1-ol hydrochloride include further studies of its mechanism of action, as well as its biochemical and physiological effects. Additionally, further studies could be conducted to determine the optimal conditions for its use in laboratory experiments. Additionally, further research could be conducted to investigate the potential therapeutic applications of (2R)-2-amino-2-methylhexan-1-ol hydrochloride, such as in the treatment of various diseases or conditions. Finally, further studies could be conducted to investigate the potential use of (2R)-2-amino-2-methylhexan-1-ol hydrochloride as a drug delivery system.
Synthesis Methods
(2R)-2-amino-2-methylhexan-1-ol hydrochloride can be synthesized from the reaction of 2-amino-2-methylhexan-1-ol and hydrochloric acid. The reaction of these two compounds results in the formation of a salt, which is then purified by recrystallization. The reaction is shown below:
2-amino-2-methylhexan-1-ol + HCl → (2R)-2-amino-2-methylhexan-1-ol hydrochloride
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-amino-2-methylhexan-1-ol hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2-methyl-1-pentene", "HBr", "NaOH", "NH3", "HCl" ], "Reaction": [ "Step 1: 2-methyl-1-pentene is reacted with HBr in the presence of peroxide to form 2-bromo-2-methylpentane.", "Step 2: 2-bromo-2-methylpentane is reacted with NaOH to form 2-methyl-2-pentanol.", "Step 3: 2-methyl-2-pentanol is reacted with NH3 to form (2R)-2-amino-2-methylpentan-1-ol.", "Step 4: (2R)-2-amino-2-methylpentan-1-ol is reacted with HCl to form (2R)-2-amino-2-methylhexan-1-ol hydrochloride." ] } | |
CAS RN |
2194586-64-4 |
Molecular Formula |
C7H18ClNO |
Molecular Weight |
167.7 |
Purity |
95 |
Origin of Product |
United States |
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